An In-depth Technical Guide to the Synthesis and Characterization of Atorvastatin-d5 Lactone
An In-depth Technical Guide to the Synthesis and Characterization of Atorvastatin-d5 Lactone
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis and characterization of Atorvastatin-d5 Lactone, a deuterated internal standard crucial for the accurate quantification of Atorvastatin and its metabolites in biological matrices. This document outlines a representative synthetic pathway, detailed analytical methodologies for characterization, and summarizes key quantitative data.
Introduction
Atorvastatin is a widely prescribed medication for the treatment of dyslipidemia. The accurate measurement of Atorvastatin and its active metabolites is essential for pharmacokinetic, pharmacodynamic, and toxicological studies. Atorvastatin-d5 Lactone serves as an ideal internal standard for mass spectrometry-based bioanalytical methods due to its chemical similarity to the analyte and its distinct mass, which allows for precise differentiation and quantification. The lactone form is a key intermediate and metabolite of Atorvastatin. This guide details a plausible synthetic route and the analytical techniques used to confirm its identity, purity, and isotopic enrichment.
Synthesis of Atorvastatin-d5 Lactone
The synthesis of Atorvastatin-d5 Lactone is a multi-step process that involves the construction of the core pyrrole structure, followed by the formation of the lactone side chain. A common and effective method for assembling the pyrrole ring is the Paal-Knorr condensation. The deuterium atoms are introduced via a deuterated starting material, typically aniline-d5.
Representative Synthetic Pathway
The following diagram illustrates a plausible synthetic pathway for Atorvastatin-d5 Lactone, commencing with the Paal-Knorr condensation.
Caption: A representative Paal-Knorr synthesis pathway for Atorvastatin-d5 Lactone.
Experimental Protocols
The following protocols are representative and are based on established methods for the synthesis of Atorvastatin and its analogs.[1][2][3][4]
Step 1: Paal-Knorr Condensation to form Protected Atorvastatin-d5 Ester
-
To a solution of the chiral amine side chain, (3R,5R)-tert-butyl 6-amino-3,5-dihydroxyhexanoate, in a suitable solvent mixture such as toluene and heptane, add the diketone intermediate, 4-fluoro-α-(2-methyl-1-oxopropyl)-γ-oxo-N-phenyl-benzenebutanamide.
-
Add aniline-d5 and a catalytic amount of pivalic acid.
-
Heat the reaction mixture to reflux (approximately 110 °C) for 24-48 hours with continuous removal of water using a Dean-Stark apparatus.
-
Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
-
Upon completion, cool the reaction mixture and concentrate under reduced pressure.
-
Purify the resulting crude product by column chromatography on silica gel to yield the protected Atorvastatin-d5 ester.
Step 2: Deprotection and Saponification to form Atorvastatin-d5 Diol Acid
-
Dissolve the protected Atorvastatin-d5 ester in a suitable solvent such as methanol.
-
Add a dilute aqueous acid (e.g., HCl) to hydrolyze the protecting groups on the diol side chain. Stir at room temperature until the reaction is complete as monitored by TLC or HPLC.
-
Add an aqueous base (e.g., NaOH) to saponify the ester. Stir at room temperature until saponification is complete.
-
Remove the organic solvent under reduced pressure.
-
Wash the aqueous layer with a non-polar organic solvent (e.g., methyl tert-butyl ether) to remove any unreacted starting material.
-
Carefully acidify the aqueous layer with a dilute acid (e.g., HCl) to precipitate the Atorvastatin-d5 diol acid.
-
Collect the precipitate by filtration, wash with water, and dry under vacuum.
Step 3: Lactonization to form Atorvastatin-d5 Lactone
-
Suspend the Atorvastatin-d5 diol acid in a non-polar solvent such as toluene.
-
Add a catalytic amount of a suitable acid (e.g., p-toluenesulfonic acid).
-
Heat the mixture to reflux with azeotropic removal of water for several hours.
-
Monitor the reaction for the disappearance of the starting material by TLC or HPLC.
-
Once the reaction is complete, cool the mixture and wash with a saturated aqueous solution of sodium bicarbonate and then with brine.
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purify the crude product by recrystallization or column chromatography to obtain Atorvastatin-d5 Lactone.
| Parameter | Step 1: Paal-Knorr Condensation | Step 2: Deprotection & Saponification | Step 3: Lactonization |
| Key Reagents | Diketone intermediate, Chiral amine side chain, Aniline-d5, Pivalic acid | Methanol, HCl, NaOH | Toluene, p-toluenesulfonic acid |
| Solvent | Toluene/Heptane | Methanol/Water | Toluene |
| Temperature | Reflux (~110 °C) | Room Temperature | Reflux (~111 °C) |
| Reaction Time | 24 - 48 hours | 4 - 8 hours | 4 - 6 hours |
| Typical Yield | 70 - 85% | 85 - 95% | 80 - 90% |
Characterization of Atorvastatin-d5 Lactone
Thorough characterization is essential to confirm the chemical identity, purity, and isotopic labeling of the synthesized Atorvastatin-d5 Lactone. The primary techniques employed are Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).
Analytical Workflow
The following diagram illustrates the typical analytical workflow for the characterization of synthesized Atorvastatin-d5 Lactone.
Caption: A standard workflow for the analytical characterization of Atorvastatin-d5 Lactone.
Experimental Protocols for Characterization
High-Performance Liquid Chromatography (HPLC)
-
Objective: To determine the purity of the synthesized compound.
-
Method:
-
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
-
Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).
-
Flow Rate: 1.0 mL/min.
-
Detection: UV at 246 nm.
-
Injection Volume: 10 µL.
-
Analysis: The purity is determined by the area percentage of the main peak.
-
Mass Spectrometry (MS)
-
Objective: To confirm the molecular weight and assess the isotopic enrichment.
-
Method:
-
Ionization: Electrospray Ionization (ESI) in positive mode.
-
Analysis: Full scan analysis to determine the molecular ion peak [M+H]⁺. The expected m/z for the protonated molecule is approximately 546.7.
-
Tandem MS (MS/MS): Fragmentation of the parent ion to confirm the structure and the location of the deuterium labels. A common fragmentation involves the loss of the lactone side chain.
-
Nuclear Magnetic Resonance (NMR) Spectroscopy
-
Objective: To elucidate the chemical structure and confirm the position of the deuterium labels.
-
Method:
-
Solvent: Deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD).
-
Spectra: ¹H NMR and ¹³C NMR spectra are recorded.
-
Analysis: The ¹H NMR spectrum is expected to show the absence of signals corresponding to the phenyl-d5 group. The integration of the remaining proton signals should be consistent with the structure. The ¹³C NMR spectrum will show the signals for all carbon atoms.
-
| Analytical Technique | Parameter | Typical Value/Condition |
| HPLC | Column | C18 reverse-phase |
| Mobile Phase | Acetonitrile/Water with 0.1% Formic Acid | |
| Detection | UV at 246 nm | |
| Expected Purity | >98% | |
| Mass Spectrometry | Ionization Mode | ESI Positive |
| Expected [M+H]⁺ | ~546.7 m/z | |
| Isotopic Purity | >98% (d5) | |
| ¹H NMR | Solvent | CDCl₃ or CD₃OD |
| Key Observation | Absence of signals for the phenyl-d5 protons | |
| ¹³C NMR | Solvent | CDCl₃ or CD₃OD |
| Key Observation | Signals consistent with the carbon backbone |
Conclusion
The synthesis and rigorous characterization of Atorvastatin-d5 Lactone are critical for its use as a reliable internal standard in bioanalytical applications. The outlined synthetic pathway, based on the Paal-Knorr condensation, provides a viable route to this deuterated analog. The analytical methodologies described herein are essential for verifying the identity, purity, and isotopic enrichment of the final product, ensuring its suitability for sensitive and accurate quantitative studies of Atorvastatin and its metabolites. This guide provides a foundational understanding for researchers and professionals involved in drug metabolism and pharmacokinetic studies.
References
- 1. US20090221839A1 - Preparation of an Atorvastatin Intermediate - Google Patents [patents.google.com]
- 2. PREPARATION OF AN ATORVASTATIN INTERMEDIATE - Patent 1922315 [data.epo.org]
- 3. EP1861364B1 - Preparation of an atorvastatin intermediate using a paal-knorr condensation - Google Patents [patents.google.com]
- 4. Atorvastatin (Lipitor) by MCR - PMC [pmc.ncbi.nlm.nih.gov]
